3-(3-hydroxybutyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(3-hydroxybutyl)-6-methylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C11H14N2O2S/c1-7(14)3-4-13-6-12-10-9(11(13)15)5-8(2)16-10/h5-7,14H,3-4H2,1-2H3
• InChI Key: DHWZPSCJLNZBOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=CN(C2=O)CCC(C)O
• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol

Description

3-(3-hydroxybutyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in research and development. This compound is also known as THBMTP and has a molecular formula of C11H14N2O2S. In

Mechanism of Action

The mechanism of action of 3-(3-hydroxybutyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-hydroxybutyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one has a low toxicity profile and does not have any significant effects on normal cells. This makes it a promising candidate for further drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-hydroxybutyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its low toxicity profile. This allows for higher concentrations to be used without causing harm to cells. However, one limitation is that the synthesis method can be complex and may require specialized equipment.

Future Directions

There are several future directions for research on 3-(3-hydroxybutyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one. One area of research is in the development of new drugs for the treatment of cancer. Another area of research is in the development of new methods for synthesizing THBMTP that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound.

Synthesis Methods

The synthesis of 3-(3-hydroxybutyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-amino-4,6-dimethylthieno[2,3-d]pyrimidine-5-carbaldehyde with 3-hydroxybutanal in the presence of a catalyst. This method was first reported by researchers in 2015 and has since been optimized for higher yields.

Scientific Research Applications

3-(3-hydroxybutyl)-6-methylthieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in various scientific fields. One of the main areas of research is in the development of new drugs for the treatment of cancer. THBMTP has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further drug development.